2,4-Heptadecadiyn-1-ol

• CAS No.: 64034-03-3
• Molecular Formula: C17H28O
• Molecular Weight: 248.4 g/mol
• IUPAC Name: heptadeca-2,4-diyn-1-ol
• InChI: InChI=1S/C17H28O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18/h18H,2-12,17H2,1H3
• InChI Key: BCGQKHORGCDDRI-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCC#CC#CCO
• Pictograms: Irritant

Description

2,4-Heptadecadiyn-1-ol (CAS 64034-03-3) is a long-chain acetylenic alcohol with the molecular formula C₁₇H₂₈O and a molecular weight of 248.40 g/mol . Its structure features two conjugated triple bonds at positions 2 and 4, along with a terminal hydroxyl group. Key physicochemical properties include:

• Molar refractivity: 78.35
• Surface tension: 38.6 dyne/cm
• Hydrogen bond donors/acceptors: 1 each
• XlogP (hydrophobicity): 6.4, indicating high lipophilicity .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Analysis

2,4-Hexadien-1-ol (CAS 17102-64-6)

• Molecular formula : C₆H₁₀O
• Molecular weight : 98.14 g/mol
• Structure : Contains two conjugated double bonds (2E,4E-configuration) and a hydroxyl group.
• Applications : Used as a flavoring agent ("sorbic alcohol") and in essential oils .

2,4-Heptadien-1-ol (CAS 33467-79-7)

• Molecular formula : C₇H₁₂O
• Molecular weight : 112 g/mol
• Structure : Similar to 2,4-hexadien-1-ol but with an additional methylene group.

Hedycaryol (CAS 21657-90-9)

• Molecular formula : C₁₅H₂₆O
• Molecular weight : 222 g/mol
• Structure : A bicyclic sesquiterpene alcohol found in essential oils (e.g., Hyssopus officinalis).
• Applications : Used in aromatherapy and natural product research .

Physicochemical Properties

Property	2,4-Heptadecadiyn-1-ol	2,4-Hexadien-1-ol	2,4-Heptadien-1-ol	Hedycaryol
Molecular weight (g/mol)	248.40	98.14	112	222
XlogP	6.4	~2.5 (estimated)	~3.0 (estimated)	3.8
Hydrogen bond donors	1	1	1	1
Bond type	Conjugated triple bonds	Conjugated double bonds	Conjugated double bonds	Cyclic ether

Key Observations :

• Chain length and hydrophobicity: this compound’s extended alkyl chain and triple bonds result in significantly higher XlogP (6.4) compared to dienols (2.5–3.0) and hedycaryol (3.8), making it less water-soluble .
• Reactivity: The conjugated triple bonds in this compound may enhance susceptibility to polymerization or cycloaddition reactions, unlike the more stable double bonds in dienols .